Cas no 1203656-90-9 (Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro-)

• Product Name: Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro-
• CAS No: 1203656-90-9
• MF: C₁₄H₇ClF₅N₃O
• MW: 363.669899225235
• CID: 2157160
• PubChem ID: 78358226
• Update Time: 2025-10-29

Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro-
• CS-M2174
• AKOS037649770
• 1203656-90-9
• 4-((6-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy)-3,5-difluoroaniline
• CS-13613

• Inchi： 1S/C14H7ClF5N3O/c15-10-3-9(24-12-7(16)1-5(21)2-8(12)17)11-6(14(18,19)20)4-22-13(11)23-10/h1-4H,21H2,(H,22,23)
• InChI Key： BDOGNXJDEFNIBE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C(=N1)NC=C2C(F)(F)F)OC1C(=CC(=CC=1F)N)F

Computed Properties

• Exact Mass: 363.0197804g/mol
• Monoisotopic Mass: 363.0197804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.9Ų

Additional information on Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro-

Comprehensive Overview of Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro- (CAS No. 1203656-90-9)

The compound Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro- (CAS No. 1203656-90-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolo[2,3-b]pyridine core and multiple halogen substituents, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How do halogenated compounds enhance agrochemical performance?".

In recent years, the demand for halogenated heterocycles like Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro- has surged due to their versatility in medicinal chemistry. The trifluoromethyl group, in particular, is a hotspot in drug discovery, as it improves metabolic stability and bioavailability. Researchers frequently search for "trifluoromethyl pyrrolopyridine derivatives" or "chloro-difluoro benzenamine applications," reflecting the compound's growing prominence. Its potential as a kinase inhibitor or herbicide precursor aligns with trends in precision medicine and sustainable agriculture.

The synthesis of CAS No. 1203656-90-9 involves multi-step organic reactions, often leveraging cross-coupling methodologies to attach the pyrrolopyridine moiety to the difluoro benzenamine scaffold. This process is critical for ensuring high purity, a topic frequently queried as "how to purify halogenated pyrrolopyridines." Analytical techniques such as HPLC and NMR are essential for characterizing this compound, addressing another common question: "What spectroscopic methods validate pyrrolopyridine derivatives?"

From an industrial perspective, Benzenamine, 4-[[6-chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoro- is gaining traction in patent filings, particularly in areas like "crop protection chemicals" and "targeted cancer therapies." Its chloro and difluoro substitutions enhance binding affinity to biological targets, a feature often explored in forums discussing "structure-activity relationships in agrochemicals." This dual applicability underscores its value in interdisciplinary research.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its halogenated nature prompts questions like "Are fluorinated pyrrolopyridines environmentally persistent?" Current studies focus on optimizing its degradation pathways, aligning with the global push toward "green chemistry." This aspect resonates with audiences searching for "eco-friendly halogenated compounds."

In conclusion, CAS No. 1203656-90-9 represents a convergence of innovation in synthetic chemistry and applied sciences. Its relevance to "drug discovery," "agrochemical development," and "material science" ensures sustained interest. By addressing key search terms like "pyrrolo[2,3-b]pyridine synthesis" and "trifluoromethyl bioactive compounds," this overview bridges technical depth with accessible insights, catering to both academic and industrial audiences.